Cas no 1486225-67-5 (2-(3-Bromo-4-fluorophenyl)oxirane)

2-(3-Bromo-4-fluorophenyl)oxirane is a brominated and fluorinated aromatic epoxide with significant utility in synthetic organic chemistry. Its key structural features—a reactive oxirane ring and halogen substituents—make it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions and facilitates selective functionalization. The epoxide ring allows for ring-opening reactions, enabling the introduction of diverse nucleophiles. This compound’s stability under standard conditions and well-defined reactivity profile make it a valuable building block for researchers developing novel bioactive compounds or advanced materials.

2-(3-Bromo-4-fluorophenyl)oxirane structure

1486225-67-5 structure

Product Name:2-(3-Bromo-4-fluorophenyl)oxirane

CAS No:1486225-67-5

MF:C₈H₆BrFO

MW:217.035045146942

CID:4601954

PubChem ID:62773512

Update Time:2025-08-04

2-(3-Bromo-4-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-4-fluorophenyl)oxirane
- 2-(3-Bromo-4-fluorophenyl)oxirane
- Inchi： 1S/C8H6BrFO/c9-6-3-5(8-4-11-8)1-2-7(6)10/h1-3,8H,4H2
- InChI Key： KGZGYLSAJXQGND-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C1CO1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
XLogP3: 2.2
Topological Polar Surface Area: 12.5

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Chemenu	CM423937-250mg	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%+	250mg	$265	2022-09-02
Chemenu	CM423937-500mg	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%+	500mg	$483	2022-09-02
Chemenu	CM423937-1g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%+	1g	$667	2023-03-07
Chemenu	CM423937-100mg	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%+	100mg	$474	2023-03-07
Enamine	EN300-141989-0.05g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%	0.05g	$97.0	2023-06-08
Enamine	EN300-141989-0.1g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%	0.1g	$144.0	2023-06-08
Enamine	EN300-141989-0.25g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%	0.25g	$206.0	2023-06-08
Enamine	EN300-141989-0.5g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%	0.5g	$391.0	2023-06-08
Enamine	EN300-141989-1.0g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%	1g	$513.0	2023-06-08
Enamine	EN300-141989-2.5g	2-(3-bromo-4-fluorophenyl)oxirane	1486225-67-5	95%	2.5g	$1008.0	2023-06-08